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Title: Quantification of Remdesivir in Human Plasma
using Liquid Chromatography-Tandem Mass
Spectrometry (LC-MS/MS) with Remdesivir-13C6 as
an Internal Standard
Introduction
Remdesivir (GS-5734) is a broad-spectrum antiviral agent, notably utilized in the treatment of

COVID-19.[1][2][3] Accurate quantification of remdesivir in human plasma is crucial for

pharmacokinetic and pharmacodynamic (PK/PD) studies, therapeutic drug monitoring, and

toxicity assessments.[1][4][5] This document provides a detailed protocol for the determination

of remdesivir concentrations in human plasma using a robust and sensitive Liquid

Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method. The use of a stable

isotope-labeled internal standard, Remdesivir-13C6, ensures high accuracy and precision by

compensating for variability in sample preparation and instrument response.[3][6][7]

Principle
This method is based on the principle of isotope dilution mass spectrometry. A known

concentration of the stable isotope-labeled internal standard (IS), Remdesivir-13C6, is added

to plasma samples. Following extraction, the sample is subjected to LC-MS/MS analysis. The

chromatographic system separates remdesivir from other plasma components, and the mass

spectrometer detects and quantifies both remdesivir and Remdesivir-13C6 using Multiple
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Reaction Monitoring (MRM). The ratio of the peak area of the analyte (remdesivir) to the peak

area of the IS is used to calculate the concentration of remdesivir in the sample, based on a

calibration curve prepared in the same biological matrix. The use of a stable isotope-labeled

internal standard is critical for correcting for any loss of analyte during sample processing and

for compensating for matrix effects.[3][6]

Materials and Reagents
Remdesivir analytical standard

Remdesivir-13C6 (Internal Standard)[3]

Human plasma (K2EDTA)

Methanol (LC-MS grade)

Acetonitrile (LC-MS grade)

Formic acid (LC-MS grade)

Ammonium formate

Zinc sulfate (optional, for protein precipitation)[6][7]

Ultrapure water

Instrumentation
High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid

Chromatography (UHPLC) system

Triple quadrupole tandem mass spectrometer with an electrospray ionization (ESI) source

Analytical column (e.g., Acquity UPLC HSS T3, 2.1 x 50 mm, 1.8 µm or Kinetex® 2.6 µm

Polar C18 100A, 100 × 2.1 mm)[7][8][9]

Data acquisition and processing software
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Experimental Protocols
Preparation of Stock and Working Solutions

Remdesivir Stock Solution (1 mg/mL): Accurately weigh and dissolve remdesivir in an

appropriate solvent such as DMSO or methanol.

Remdesivir-13C6 Stock Solution (1 mg/mL): Accurately weigh and dissolve Remdesivir-
13C6 in an appropriate solvent such as methanol.[3]

Remdesivir Working Solutions: Prepare a series of working solutions by serially diluting the

remdesivir stock solution with methanol or a methanol:water mixture to create calibration

standards and quality control (QC) samples.

Internal Standard Working Solution: Dilute the Remdesivir-13C6 stock solution with

methanol to a final concentration (e.g., 251 ng/mL).[3]

Preparation of Calibration Standards and Quality
Control Samples

Prepare calibration standards by spiking blank human plasma with the remdesivir working

solutions to achieve a desired concentration range (e.g., 1-5000 ng/mL).[6][7][10]

Prepare quality control (QC) samples at a minimum of three concentration levels (low,

medium, and high) in the same manner as the calibration standards.

Sample Preparation (Protein Precipitation)
To 50 µL of plasma sample (calibration standard, QC, or unknown), add 75 µL of the internal

standard working solution in methanol.[6][7]

Optionally, add 5 µL of 1 M Zinc Sulfate to aid in protein precipitation.[6][7]

Vortex the mixture for 1-2 minutes to ensure thorough mixing and protein precipitation.

Centrifuge the samples at high speed (e.g., 14,000 rpm) for 10 minutes to pellet the

precipitated proteins.
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Transfer the supernatant to a clean vial for LC-MS/MS analysis.

LC-MS/MS Method
Liquid Chromatography Parameters

Parameter Recommended Condition

Column
Acquity UPLC HSS T3 (2.1 x 50 mm, 1.8 µm)[8]

[9]

Mobile Phase A
10 mM ammonium formate in 5% methanol, pH

2.5[8]

Mobile Phase B 100% Methanol[8]

Flow Rate 0.4 mL/min

Injection Volume 5 µL

Column Temperature 40 °C

Gradient
A suitable gradient to ensure separation of

remdesivir.

Mass Spectrometry Parameters

Parameter Recommended Condition

Ionization Mode Electrospray Ionization (ESI), Positive[6][9]

MRM Transitions Remdesivir: 603.3 → 402.3, 603.3 → 200.0[3][6]

Remdesivir-13C6: 609.3 → 206.0[6][7]

Collision Energy
Optimized for the specific instrument and

transitions.

Source Temperature 150 °C[3]

Desolvation Temperature 450 °C[3]
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Data Presentation
Table 1: Calibration Curve Parameters

Analyte
Concentration
Range (ng/mL)

Regression Model R²

Remdesivir 1 - 5000 Linear, 1/x² weighting > 0.99

Table 2: Accuracy and Precision of Quality Control
Samples

QC Level
Nominal
Conc.
(ng/mL)

Mean
Measured
Conc.
(ng/mL)

Accuracy
(%)

Intra-day
Precision
(%CV)

Inter-day
Precision
(%CV)

Low 5 4.8 96.0 < 15 < 15

Medium 500 510 102.0 < 15 < 15

High 4000 3950 98.8 < 15 < 15

Mandatory Visualization
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Caption: Experimental workflow for remdesivir quantification in plasma.
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Principle of Internal Standard Quantification

Sample Processing & Analysis
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Caption: Logical relationship of internal standard use for quantification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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